Cas no 1233333-78-2 (1-(4-chloro-3-methylphenyl)-2-methylpropan-1-one)

• Product Name: 1-(4-chloro-3-methylphenyl)-2-methylpropan-1-one
• CAS No: 1233333-78-2
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 6645531
• PubChem ID: 57517323
• Update Time: 2025-06-07

1-(4-chloro-3-methylphenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)-2-methylpropan-1-one

• MDL： MFCD20920584
• Inchi： 1S/C11H13ClO/c1-7(2)11(13)9-4-5-10(12)8(3)6-9/h4-7H,1-3H3
• InChI Key： XAVFTNCTNWXSMN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C(C(C)C)=O

Computed Properties

• Exact Mass: 196.0654927g/mol
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-chloro-3-methylphenyl)-2-methylpropan-1-one

Introduction to 1-(4-chloro-3-methylphenyl)-2-methylpropan-1-one (CAS No: 1233333-78-2)

The compound 1-(4-chloro-3-methylphenyl)-2-methylpropan-1-one, identified by the CAS number 1233333-78-2, is a significant molecule in the realm of organic chemistry and pharmaceutical research. Its structural framework, featuring a chloro-substituted aromatic ring connected to a butanone moiety, makes it a versatile intermediate in synthetic chemistry. This introduction delves into the compound's chemical properties, potential applications, and its relevance in contemporary scientific endeavors.

At the core of understanding 1-(4-chloro-3-methylphenyl)-2-methylpropan-1-one lies its molecular structure. The presence of a chloro group at the para position relative to a methyl-substituted phenyl ring enhances its reactivity, making it a valuable precursor in the synthesis of more complex molecules. The butanone side chain contributes to its solubility and metabolic stability, which are critical factors in pharmaceutical applications. Such structural attributes have positioned this compound as a subject of interest in both academic research and industrial-scale synthesis.

In recent years, advancements in medicinal chemistry have highlighted the importance of aromatic ketones in drug discovery. The 4-chloro-3-methylphenyl moiety, in particular, has been explored for its ability to interact with biological targets due to its lipophilic nature and electronic properties. Studies have demonstrated that modifications at this position can significantly influence the pharmacokinetic and pharmacodynamic profiles of derived compounds. This has spurred interest in 1-(4-chloro-3-methylphenyl)-2-methylpropan-1-one as a building block for novel therapeutic agents.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop intermediates for small-molecule drugs targeting various diseases. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, given the ability of chlorinated aromatic rings to engage with protein binding pockets. The methylpropan-1-one group further facilitates functionalization, allowing for the introduction of additional pharmacophores that enhance drug efficacy.

The synthetic utility of 1-(4-chloro-3-methylphenyl)-2-methylpropan-1-one extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural motif is reminiscent of many commercially available ligands used in catalysis and material science. Recent publications have showcased its use in cross-coupling reactions, where it serves as an effective electrophile due to the electron-withdrawing nature of the chloro group and the electron-donating methyl substituent. Such reactions are pivotal in constructing complex organic frameworks, underscoring the compound's versatility.

From a computational chemistry perspective, 1-(4-chloro-3-methylphenyl)-2-methylpropan-1-one has been subjected to rigorous molecular modeling studies. These investigations have provided insights into its interaction with enzymes and receptors, which are essential for designing molecules with high affinity and selectivity. The combination of experimental data and theoretical predictions has allowed researchers to optimize synthetic routes while minimizing unwanted side reactions. This interdisciplinary approach highlights the compound's significance in modern chemical research.

The environmental impact of synthesizing and utilizing 1233333-78-2 is another area of growing interest. Green chemistry principles have prompted scientists to explore more sustainable methods for producing this intermediate. Techniques such as catalytic hydrogenation and solvent-free reactions have been employed to reduce waste and energy consumption. These efforts align with global initiatives to promote eco-friendly chemical processes, ensuring that the development of new compounds remains environmentally responsible.

In conclusion, 1-(4-chloro-3-methylphenyl)-2-methylpropan-1-one (CAS No: 1233333-78-2) represents a fascinating intersection of structure and function in organic chemistry. Its unique properties make it a valuable tool for synthesizing novel compounds with potential applications across multiple industries. As research continues to uncover new methodologies and applications, this compound will undoubtedly remain at the forefront of chemical innovation.